Cas no 353793-15-4 (3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione)

• Product Name: 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione
• CAS No: 353793-15-4
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 2823483
• Update Time: 2025-07-02

3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-(hydroxyphenylamino)-1-(2-propoxyphenyl)-
• 3-(hydroxy(phenyl)amino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione
• Oprea1_035625
• Oprea1_723651
• MLS000709010
• IFLab1_000717
• HMS1414A13
• HMS2594O07
• HMS3380P04
• 3-(N-hydroxyanilino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione
• 3-(Hydroxy-phenyl-amino)-1-(2-propoxy-phenyl)-pyrrolidine-2,5-dione
• SMR000289777
• A
• 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione

• Inchi： 1S/C19H20N2O4/c1-2-12-25-17-11-7-6-10-15(17)20-18(22)13-16(19(20)23)21(24)14-8-4-3-5-9-14/h3-11,16,24H,2,12-13H2,1H3
• InChI Key： ODOAOKFKVHVLRR-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C1C=CC=CC=1OCCC)=O)N(C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• XLogP3: 3.6
• Topological Polar Surface Area: 70.1

Additional information on 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione

Introduction to 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione (CAS No. 353793-15-4)

3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione, identified by its CAS number 353793-15-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic molecules characterized by a pyrrolidine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of functional groups such as a phenyl hydroxamino group and a propoxy-substituted phenyl ring enhances its potential as a pharmacophore, making it a candidate for further exploration in drug discovery and development.

The structural features of 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione contribute to its unique chemical properties and reactivity. The pyrrolidine ring, being part of a six-membered nitrogen-containing heterocycle, provides a rigid framework that can be optimized for binding affinity and selectivity. Additionally, the N-phenylhydroxyamino moiety introduces both hydrophilic and hydrophobic interactions, which are critical for molecule-receptor interactions. The 2-propoxyphenyl substituent further diversifies the electronic and steric environment of the molecule, potentially influencing its solubility, metabolic stability, and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, the exploration of nitrogen-containing heterocycles has been particularly prominent. Pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The compound 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione is no exception and has been investigated for its potential biological activity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural motifs with molecules that have demonstrated inhibitory activity against enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in disease pathways, making them attractive targets for therapeutic intervention. The unique combination of functional groups in 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione suggests that it may exhibit inhibitory effects on such enzymes, thereby modulating disease-related signaling pathways.

Recent studies have begun to explore the pharmacological potential of 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione in preclinical models. Initial findings indicate that this compound may possess anti-inflammatory properties by interacting with specific receptors or enzymes involved in inflammatory responses. The phenyl hydroxamino group is particularly noteworthy for its ability to engage with metal ions or other biomolecules, which could be leveraged for therapeutic purposes. Furthermore, the propoxy substituent may enhance membrane permeability or metabolic stability, improving the compound's bioavailability.

The synthesis of 3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione represents another area of interest within the synthetic organic chemistry community. The construction of the pyrrolidine ring requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

The chemical diversity introduced by the N-phenylhydroxyamino and 2-propoxyphenyl groups also opens up possibilities for structure-activity relationship (SAR) studies. By systematically modifying these substituents or exploring analogs with different functional groups, researchers can gain insights into which structural features are most important for biological activity. Such studies are essential for optimizing lead compounds into viable drug candidates.

In conclusion,3-(N-phenylhydroxyamino)-1-(2-propoxyphenyl)pyrrolidine-2,5-dione (CAS No. 353793-15-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. As our understanding of biological pathways continues to evolve,this molecule may play a crucial role in the development of novel treatments targeting inflammation, cancer,and other diseases.